Cas no 1261720-91-5 (5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 1261720-91-5
• MF: C₂₀H₁₁F₆NO₃
• MW: 427.296666383743
• CID: 4987919
• Update Time: 2025-05-24

5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C20H11F6NO3/c21-19(22,23)29-15-5-1-13(2-6-15)17-9-12(11-28)10-27-18(17)14-3-7-16(8-4-14)30-20(24,25)26/h1-11H
• InChI Key： FDULSHSRJKPHIU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CC(C=O)=CN=C1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 554
• XLogP3: 6
• Topological Polar Surface Area: 48.4

Additional information on 5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde

Research Brief on 5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS: 1261720-91-5): Recent Advances and Applications

The compound 5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS: 1261720-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethoxy groups contribute to enhanced lipophilicity and metabolic stability, making it a valuable scaffold for the development of small-molecule inhibitors targeting protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of allosteric modulators for G-protein-coupled receptors (GPCRs), showcasing its versatility in medicinal chemistry.

In addition to its synthetic applications, 5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2024) revealed its inhibitory effects on inflammatory pathways, particularly through the modulation of NF-κB signaling. This finding suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The compound's mechanism of action has been further elucidated through computational and structural biology approaches. Molecular docking studies indicate that it binds to a hydrophobic pocket in target proteins, stabilizing conformations that disrupt pathogenic signaling cascades. These insights have paved the way for structure-activity relationship (SAR) studies aimed at optimizing its potency and selectivity.

Despite these advancements, challenges remain in the clinical translation of 5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde derivatives. Issues such as bioavailability and off-target effects need to be addressed through further pharmacokinetic and toxicological studies. However, the compound's modular structure offers ample opportunities for chemical modifications to improve its drug-like properties.

In conclusion, 5,6-Bis(4-(trifluoromethoxy)phenyl)nicotinaldehyde represents a promising candidate for drug discovery, with applications spanning from anti-inflammatory therapeutics to targeted cancer therapies. Ongoing research efforts are expected to uncover additional therapeutic avenues and refine its pharmacological profile, solidifying its position as a valuable tool in chemical biology.